2-Chloroisophthalonitrile
Overview
Description
2-Chloroisophthalonitrile, also known as 2-Cl-IPN, is a chemical compound with the molecular formula C8H3ClN2 . It has an average mass of 162.576 Da and a mono-isotopic mass of 161.998474 Da .
Synthesis Analysis
The synthesis of 2-Chloroisophthalonitrile involves complex chemical reactions . For instance, one method involves the use of 9H-carbazole in tetrahydrofuran, followed by the addition of sodium bis(trimethylsilyl)amide . Another method involves the use of Hydroxynitrile Lyase from Parafontaria laminata Millipedes for the synthesis of ®-2-Chloromandelonitrile .
Molecular Structure Analysis
The molecular structure of 2-Chloroisophthalonitrile consists of 8 carbon atoms, 3 hydrogen atoms, 1 chlorine atom, and 2 nitrogen atoms . The exact arrangement of these atoms and their bonds can be determined through techniques such as mass spectrometry .
Chemical Reactions Analysis
The chemical reactions involving 2-Chloroisophthalonitrile are complex and can vary depending on the conditions and the presence of other chemicals . Detailed analysis of these reactions would require specific experimental data.
Physical And Chemical Properties Analysis
2-Chloroisophthalonitrile has unique physical and chemical properties due to its nanoscale size . It has an average mass of 162.576 Da and a mono-isotopic mass of 161.998474 Da .
Relevant Papers
There are several relevant papers on 2-Chloroisophthalonitrile and related compounds . These papers provide valuable insights into the properties, synthesis, and applications of 2-Chloroisophthalonitrile.
Scientific Research Applications
Agriculture: Pesticide Degradation and Metabolism
2-Chloroisophthalonitrile: is used in the agricultural sector as a precursor in the synthesis of chlorothalonil , a broad-spectrum fungicide. Research has shown that chlorothalonil undergoes degradation and metabolism in soil, which is crucial for understanding its environmental impact and developing sustainable agricultural practices .
Environmental Studies: Transport to Surface Water
The environmental transport of 2-Chloroisophthalonitrile derivatives, such as chlorothalonil, is a subject of study. The U.S. Geological Survey conducted research to determine if chlorothalonil or its transformation products are transported to surface water after use on crops . This is vital for assessing the potential risks to aquatic ecosystems.
properties
IUPAC Name |
2-chlorobenzene-1,3-dicarbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3ClN2/c9-8-6(4-10)2-1-3-7(8)5-11/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KELQMIQLTBTJNV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C#N)Cl)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3ClN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90182642 |
Source
|
| Record name | 1,3-Benzenedicarbonitrile, 2-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90182642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloroisophthalonitrile | |
CAS RN |
28442-78-6 |
Source
|
| Record name | 2-Chloro-1,3-benzenedicarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=28442-78-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,3-Benzenedicarbonitrile, 2-chloro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028442786 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1,3-Benzenedicarbonitrile, 2-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90182642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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